Cas no 16185-12-9 (Piperazine,1-[10,11-dihydro-8-(methylsulfonyl)dibenzo[b,f]thiepin-10-yl]-4-methyl-)

• Product Name: Piperazine,1-[10,11-dihydro-8-(methylsulfonyl)dibenzo[b,f]thiepin-10-yl]-4-methyl-
• CAS No: 16185-12-9
• MF: C₂₀H₂₄N₂O₂S₂
• MW: 388.546762466431
• CID: 163278
• PubChem ID: 89207
• Update Time: 2025-04-19

Piperazine,1-[10,11-dihydro-8-(methylsulfonyl)dibenzo[b,f]thiepin-10-yl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[10,11-dihydro-8-(methylsulfonyl)dibenzo[b,f]thiepin-10-yl]-4-methyl-
• 1-(10,11-Dihydro-8-(methylsulfonyl)dibenzo(b,f)thiepin-10-yl)-4-methyl piperazine
• 1-methyl-4-(3-methylsulfonyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazine
• 1-(8-methanesulfonyl-10,11-dihydro-dibenzo[b,f]thiepin-10-yl)-4-methyl-piperazine
• AC1L3HD7
• AG-E-11586
• BRN 0580005
• CTK4D0987
• LS-111697
• Piperazine, 1-(10,11-dihydro-8-(methylsulfonyl)dibenzo(b,f)thiepin-10-yl)-4-methyl-
• 1-(10,11-Dihydro-8-(methylsulfonyl)dibenzo(b,f)thiepin-10-yl)-4-methylpiperazine
• 1-[8-(Methanesulfonyl)-10,11-dihydrodibenzo[b,f]thiepin-10-yl]-4-methylpiperazine
• 16185-12-9
• DTXSID70936605

• Inchi： 1S/C20H24N2O2S2/c1-21-9-11-22(12-10-21)18-13-15-5-3-4-6-19(15)25-20-8-7-16(14-17(18)20)26(2,23)24/h3-8,14,18H,9-13H2,1-2H3
• InChI Key： HCROLNHTLUQIOD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=C(C=CC1=2)S(C)(=O)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 388.12800
• Monoisotopic Mass: 388.127919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.3
• XLogP3: 2.9

Experimental Properties

• Density: 1.264
• Boiling Point: 535.8°Cat760mmHg
• Flash Point: 277.8°C
• Refractive Index: 1.627
• PSA: 74.30000
• LogP: 4.04250